Cas no 623918-45-6 (1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester)
623918-45-6 structure
Product Name:1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester
CAS No:623918-45-6
MF:C11H9I2NO2
MW:441.00360751152
CID:1638551
PubChem ID:10950273
Update Time:2025-04-21
1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester
- ethyl 3,5-diiodo-1H-indole-2-carboxylate
- SCHEMBL2351650
- DHFLRHXTVGBDRD-UHFFFAOYSA-N
- DA-04317
- 623918-45-6
- DTXSID10449441
-
- Inchi: 1S/C11H9I2NO2/c1-2-16-11(15)10-9(13)7-5-6(12)3-4-8(7)14-10/h3-5,14H,2H2,1H3
- InChI Key: DHFLRHXTVGBDRD-UHFFFAOYSA-N
- SMILES: IC1=C(C(=O)OCC)NC2C=CC(=CC=21)I
Computed Properties
- Exact Mass: 440.87137
- Monoisotopic Mass: 440.87227g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- PSA: 42.09
1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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